Cas no 126149-90-4 (Cholesta-4,6,8(14),22-tetraen-3-one,(22E)-)

• Product Name: Cholesta-4,6,8(14),22-tetraen-3-one,(22E)-
• CAS No: 126149-90-4
• MF: C₂₇H₃₈O
• MW: 378.59002828598
• CID: 232566
• PubChem ID: 6442479
• Update Time: 2025-04-19

Cholesta-4,6,8(14),22-tetraen-3-one,(22E)- Chemical and Physical Properties

Names and Identifiers

• Cholesta-4,6,8(14),22-tetraen-3-one,(22E)-
• (9R,10R,13R,17R)-10,13-dimethyl-17-[(E,2R)-6-methylhept-3-en-2-yl]-1,2,9,11,12,15,16,17-octahydrocyclopenta[a]phenanthren-3-one
• Cholesta-4,6,8(14),22-tetraen-3-one, (22E)-
• CHEBI:185963
• 126149-90-4
• cholesta-5,7,8(14),22E-tetraen-3-one
• LMST01010295
• (22E)-Cholesta-4,6,8(14),22-tetraen-3-on
• (22E)-Cholesta-4,6,8(14),22-tetraen-3-one

• Inchi： 1S/C27H38O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h6,8-10,17-19,23,25H,7,11-16H2,1-5H3/b8-6+/t19-,23-,25+,26+,27-/m1/s1
• InChI Key： AJRNPFZYKICTEM-AQAVSRJYSA-N
• SMILES： O=C1C=C2C=CC3[C@@H]([C@@]2(C)CC1)CC[C@@]1(C)C=3CC[C@@H]1[C@@H](/C=C/CC(C)C)C

Computed Properties

• Exact Mass: 378.29244
• Monoisotopic Mass: 378.292266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 6.5

Experimental Properties

• Density: 1.02
• Boiling Point: 516.2°Cat760mmHg
• Flash Point: 256.7°C
• Refractive Index: 1.552
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives